Cas no 86847-79-2 (2-Pivaloylamino-6-picoline)

• Product Name: 2-Pivaloylamino-6-picoline
• CAS No: 86847-79-2
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• MDL: MFCD00996301
• CID: 720161
• Update Time: 2025-06-15

2-Pivaloylamino-6-picoline Chemical and Physical Properties

Names and Identifiers

• N-(6-Methylpyridin-2-yl)pivalamide
• 2,2-Dimethyl-N-(6-methylpyridin-2-yl)propanamide
• Propanamide, 2,2-dimethyl-N-(6-methyl-2-pyridinyl)-
• 2-PIVALOYLAMINO-6-PICOLINE
• 2,2-dimethyl-N-(6-methyl-2-pyridinyl)propanamide
• 2-Pivaloylamino-6-methylpyridine
• MAZMJMLUKYPLEI-UHFFFAOYSA-N
• N-(6-Methyl-2-pyridinyl)pivalamide
• 3658AC
• VP10415
• AB07937
• 2-(trimethylacetamido)-6-methylpyridine
• AB1005
• 2,2-Dimethyl-N-(6-methyl-2-pyridinyl)propanamide (ACI)
• 2-Methyl-6-(pivaloylamindo)pyridine
• 2-Methyl-6-pivaloylaminopyridine
• 2-N-Pivaloylamino-6-methylpyridine
• 6-Pivaloylamino-2-picoline
• N-(6-Methylpyridin-2-yl)-2,2-dimethylpropionamide
• 2-Pivaloylamino-6-picoline

• MDL： MFCD00996301
• Inchi： 1S/C11H16N2O/c1-8-6-5-7-9(12-8)13-10(14)11(2,3)4/h5-7H,1-4H3,(H,12,13,14)
• InChI Key： MAZMJMLUKYPLEI-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)C)NC1C=CC=C(C)N=1

Computed Properties

• Exact Mass: 192.12600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Topological Polar Surface Area: 42

Experimental Properties

• PSA: 41.99000
• LogP: 2.44760

Additional information on 2-Pivaloylamino-6-picoline

Recent Advances in the Study of 2-Pivaloylamino-6-picoline (CAS: 86847-79-2) in Chemical Biology and Pharmaceutical Research

2-Pivaloylamino-6-picoline (CAS: 86847-79-2) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules and its role in modulating various biological pathways. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential applications in drug development.

One of the key areas of research involving 2-Pivaloylamino-6-picoline is its use as a building block in the synthesis of novel heterocyclic compounds. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy in the construction of pyridine-based scaffolds, which are known for their diverse pharmacological activities. The study reported that the pivaloyl group in 2-Pivaloylamino-6-picoline enhances the stability of the resulting compounds, making them more suitable for further biological evaluation.

In addition to its synthetic utility, 2-Pivaloylamino-6-picoline has been investigated for its potential as a modulator of enzyme activity. Recent in vitro studies have shown that this compound can inhibit specific enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for the development of anti-inflammatory agents. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters reported that 2-Pivaloylamino-6-picoline exhibited moderate inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain.

Another promising avenue of research involves the application of 2-Pivaloylamino-6-picoline in the development of antimicrobial agents. A recent preprint (2024) highlighted its role in the synthesis of novel quinolone derivatives, which demonstrated potent activity against multidrug-resistant bacterial strains. The study emphasized the importance of the picoline moiety in enhancing the bioavailability and target specificity of these derivatives.

Despite these advancements, challenges remain in the optimization of 2-Pivaloylamino-6-picoline-based compounds for clinical use. Issues such as pharmacokinetic properties, toxicity profiles, and scalability of synthesis need to be addressed in future studies. However, the compound's versatility and promising biological activities make it a valuable candidate for further investigation in drug discovery and development.

In conclusion, 2-Pivaloylamino-6-picoline (CAS: 86847-79-2) continues to be a focal point of research in chemical biology and pharmaceutical sciences. Its dual role as a synthetic intermediate and a bioactive molecule underscores its potential in the development of new therapeutic agents. Ongoing studies are expected to further elucidate its mechanisms of action and expand its applications in medicine.